Cas no 946260-79-3 (4-chloro-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide)

4-Chloro-N-5-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide is a sulfonamide derivative featuring a chloro-substituted benzene ring and a 1,1-dioxo-1λ⁶,2-thiazolidine moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting sulfonamide-sensitive pathways. The presence of the sulfonamide group enhances its binding affinity to specific enzymes or receptors, while the thiazolidine dioxide moiety may contribute to metabolic stability. Its structural complexity allows for selective modifications, making it valuable for medicinal chemistry research. The methoxy and chloro substituents further influence its electronic properties, potentially improving solubility or reactivity in synthetic applications. This compound is suited for exploratory studies in drug discovery and biochemical investigations.
4-chloro-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide structure
946260-79-3 structure
Product Name:4-chloro-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide
CAS No:946260-79-3
MF:C16H17ClN2O5S2
MW:416.899580717087
CID:5514004
Update Time:2025-08-05

4-chloro-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]benzenesulfonamide
    • 4-chloro-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide
    • Inchi: 1S/C16H17ClN2O5S2/c1-24-16-8-5-13(19-9-2-10-25(19,20)21)11-15(16)18-26(22,23)14-6-3-12(17)4-7-14/h3-8,11,18H,2,9-10H2,1H3
    • InChI Key: AEGMAKYVOCRDPE-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=CC(N3CCCS3(=O)=O)=CC=C2OC)(=O)=O)=CC=C(Cl)C=C1

4-chloro-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide Pricemore >>

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4-chloro-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide Related Literature

Additional information on 4-chloro-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzene-1-sulfonamide

4-Chloro-N-[5-(1,1-Dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzenesulfonamide (CAS No. 946260-79-3)

4-Chloro-N-[5-(1,1-Dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzenesulfonamide, commonly referred to by its CAS registry number CAS No. 946260-79-3, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a sulfonamide group attached to a benzene ring substituted with a chloro group and a methoxy group at specific positions. The presence of the thiazolidine ring further adds to its structural complexity and functional diversity.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, thereby improving the yield and purity of the compound. These improvements are particularly important for its application in drug development programs where high-quality raw materials are essential.

In terms of its applications, this compound has shown promising potential in various fields. One of the most notable applications is in the development of novel pharmaceutical agents targeting specific biological pathways. For instance, recent studies have demonstrated that this compound exhibits potent anti-tumor activity in vitro and in vivo models. The mechanism of action involves inhibition of key enzymes involved in cell proliferation and apoptosis regulation.

Furthermore, this compound has been explored for its potential use as a building block in the synthesis of more complex molecules with enhanced bioactivity. Its unique structure allows for functionalization at multiple sites, making it an ideal candidate for combinatorial chemistry approaches.

From an environmental perspective, the stability and biodegradability of this compound have been extensively studied to ensure minimal ecological impact during its production and use. Recent research indicates that under specific environmental conditions, such as high pH or microbial activity, the compound undergoes efficient degradation into non-toxic byproducts.

In conclusion, 4-Chloro-N-[5-(1,1-Dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenyl]benzenesulfonamide (CAS No. 946260-79-3) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its structural complexity and functional versatility make it a valuable tool in modern chemical research and development.

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